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Compound of Interest

Compound Name: Murrayanine

Cat. No.: B1213747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Murrayanine. Due to the limited availability of a comprehensive Safety Data Sheet

(SDS), a precautionary approach is strongly advised. The following guidelines are based on

general principles of laboratory safety for handling solid chemical compounds of unknown

toxicity and should be adapted to your specific laboratory conditions through a formal risk

assessment.

Hazard Assessment and Precautionary Measures
While a related compound, Murrayamine O, has been classified as not hazardous, the specific

toxicological properties of Murrayanine are not well-documented.[1] Therefore, it is prudent to

treat Murrayanine as a potentially hazardous substance. As a solid, powdered compound, the

primary routes of exposure are inhalation of dust and skin contact.

Personal Protective Equipment (PPE)
A robust PPE strategy is the first line of defense against accidental exposure. The minimum

required PPE for handling Murrayanine is outlined below.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from airborne

particulate matter and

accidental splashes.

Hand Protection Nitrile gloves.

To prevent skin contact.

Gloves should be inspected for

integrity before use and

changed frequently.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

All handling of Murrayanine

powder should be conducted

within a certified chemical

fume hood.

To minimize the risk of

inhalation. If a fume hood is

unavailable, a comprehensive

risk assessment must be

performed to determine the

appropriate level of respiratory

protection, such as a NIOSH-

approved respirator.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: Always handle Murrayanine in a well-ventilated area, with a strong preference

for a certified chemical fume hood to control airborne dust.

Standard Operating Procedures:

Minimizing Dust: Handle the compound with care to avoid the generation of dust. Use of

appropriate tools for transfer, such as spatulas, is recommended over pouring.

Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.
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Decontamination: In the event of a spill, carefully clean the area to avoid generating dust.

Small spills can be gently swept up and placed in a sealed container for disposal. The area

should then be decontaminated with an appropriate cleaning agent.

Storage:

Store Murrayanine in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated location, segregated from incompatible

materials.

Disposal Plan
Waste Classification: All waste containing Murrayanine, including contaminated PPE and

cleaning materials, must be treated as hazardous chemical waste.

Containerization: Collect all Murrayanine waste in a dedicated, sealed, and clearly labeled

waste container.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations through your institution's designated hazardous waste management program. Do

not discard Murrayanine in the trash or pour it down the drain.

Quantitative Data
Specific toxicological data, such as occupational exposure limits for Murrayanine, are not

readily available. The table below summarizes its known physical and chemical properties.

Property Value Reference(s)

Molecular Formula C₁₄H₁₁NO₂ [2][3]

Molecular Weight 225.24 g/mol [2]

Appearance Solid [2]

Melting Point 219 °C [2]

CAS Number 723-97-7 [2][3][4]
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Experimental Protocols
Detailed experimental protocols involving Murrayanine are not provided here. Researchers are

advised to consult peer-reviewed scientific literature for established methodologies and to

incorporate the safety precautions outlined in this document into their experimental designs.

Workflow for Safe Handling of Murrayanine
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Safe Handling and Disposal Workflow for Murrayanine
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Caption: A procedural workflow for the safe handling and disposal of Murrayanine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1213747?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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